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Compound of Interest

Compound Name: Lysergol

Cat. No.: B1218730 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Lysergol is a naturally occurring ergot alkaloid found in various fungi and plants. As a member

of the ergoline family, it shares a structural backbone with several pharmacologically active

compounds. Research has indicated that Lysergol interacts with serotonin (5-HT) and

dopamine (D) receptors, acting as an agonist at subtypes such as 5-HT1A, 5-HT2A, 5-HT2C,

D1, and D2. Beyond its known effects on the central nervous system, emerging evidence

suggests that Lysergol may possess anticancer properties, including the ability to inhibit cell

proliferation and induce apoptosis (programmed cell death) in cancer cell lines.

This application note provides a comprehensive experimental framework for researchers to

systematically investigate the effects of Lysergol on cell lines. It includes detailed protocols for

assessing cytotoxicity, analyzing apoptosis and cell cycle progression, and investigating a key

intracellular signaling pathway potentially modulated by Lysergol. The methodologies are

designed to be robust and reproducible, providing a solid foundation for drug discovery and

mechanistic studies.

Overall Experimental Workflow
The recommended workflow begins with a broad assessment of Lysergol's cytotoxic effects to

determine effective concentration ranges. Subsequent experiments then delve into the specific
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mechanisms of cell death and proliferation inhibition, culminating in an analysis of the

underlying molecular signaling pathways.

Experimental Workflow for Lysergol
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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